Cas no 20849-50-7 (Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1))
20849-50-7 structure
Product Name:Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
CAS No:20849-50-7
MF:C13H14IN
MW:311.161435604095
CID:287924
PubChem ID:15759401
Update Time:2025-04-19
Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
- 2-methyl-1-prop-2-enylquinolin-1-ium,iodide
- 1-Allyl-2-methyl-chinolinium, Jodid
- 1-allyl-2-methyl-quinolinium, iodide
- 2-methyl-1-(2-propenyl)quinolinium iodide
- NSC155444
- NSC-155444
- DTXSID20578054
- 20849-50-7
- 2-METHYL-1-(PROP-2-EN-1-YL)QUINOLIN-1-IUM IODIDE
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- Inchi: 1S/C13H14N.HI/c1-3-10-14-11(2)8-9-12-6-4-5-7-13(12)14;/h3-9H,1,10H2,2H3;1H/q+1;/p-1
- InChI Key: BFSCCDBOAMGPHJ-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(CC=C)C(C)=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 311.01700
- Monoisotopic Mass: 311.01710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88000
- LogP: -0.37430
Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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